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Compound of Interest

Compound Name: 4-(Phenylazo)anilinium chloride

Cat. No.: B1280200

Essential Safety and Handling Guide for 4-
(Phenylazo)anilinium chloride

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
4-(Phenylazo)anilinium chloride, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is vital for ensuring laboratory safety and
regulatory compliance.

Hazard Identification and Safety Summary

4-(Phenylazo)anilinium chloride is a hazardous substance that poses significant health risks.
It is classified as toxic if swallowed, inhaled, or in contact with skin.[1][2] The compound is
suspected of causing genetic defects and cancer.[1] It is known to cause serious eye damage,
skin irritation, and may trigger an allergic skin reaction.[1][2] Furthermore, it can cause damage
to organs through prolonged or repeated exposure and is very toxic to aquatic life with long-
lasting effects.[1][3]
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Physical & Chemical Properties

Data

CAS Number

3457-98-5[4]

Molecular Formula

C12H12CIN3[4]

Molecular Weight 233.69 g/mol [4]

Appearance Solid

Melting Point 196 - 198 °C (385 - 388 °F)
Density 1.22 g/cm3 at 20 °CJ[1]

Flash Point 193 °C[1]

Stability Light-sensitive and hygroscopic.[5]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling 4-(Phenylazo)anilinium chloride to

prevent exposure.
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Required Personal Protective Equipment

Operation
(PPE)

o - Safety goggles- Nitrile or butyl rubber gloves[6]
Receiving & Storage
[7]- Laboratory coat

- Tightly fitting safety goggles and a face shield-
Double-gloving with chemically resistant gloves
Weighing & Solution Prep (e.qg., nitrile or butyl rubber)[6]- Chemical-
resistant laboratory coat with tight cuffs[6]- Work
must be conducted within a certified chemical

fume hood.[6]

- Tightly fitting safety goggles- Chemically
E ] al Handli resistant gloves[7]- Laboratory coat- Use of a
xperimental Handlin
P g chemical fume hood or other appropriate

containment device is required.[6]

- Tightly fitting safety goggles and a face shield-
Heavy-duty, chemically resistant gloves (e.qg.,
butyl rubber) over inner nitrile gloves[6]-

Spill Cleanup & Waste Disposal Chemical-resistant disposable coveralls and
shoe covers[6]- For large spills, a full-face
respirator with an appropriate cartridge may be

necessary.[6]

Operational Plan: Step-by-Step Handling Protocol

This section details the procedural workflow for handling 4-(Phenylazo)anilinium chloride
from receipt to disposal.

» Receiving and Inspection:
o Upon receipt, confirm the package integrity.

o Don initial PPE (lab coat, safety goggles, gloves) before opening the package inside a
chemical fume hood.[6]
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o Inspect the primary container for any damage or leaks. If compromised, treat it as a spill
and follow emergency procedures.

e Storage:

o

Store the compound in its original, tightly sealed container.[8]

[e]

Keep in a designated, dry, cool, and well-ventilated area that can be locked.[7]

o

The storage area must be protected from light.[5]

[¢]

Store away from incompatible materials, such as strong oxidizing agents.[5]

e Preparation (Weighing and Solution Making):

[e]

All weighing and solution preparation must occur in a certified chemical fume hood.[6]

o

Use dedicated, clean spatulas and weigh boats. Handle the solid carefully to avoid
generating dust.[6]

o

Cover the work surface with disposable, plastic-backed absorbent pads.[6]

[¢]

When preparing solutions, add the solvent to the pre-weighed solid slowly to prevent
splashing.

o Experimental Use:
o Clearly demarcate the work area where the compound is being used.

o Perform all manipulations within a chemical fume hood or a suitable containment device.

[6]
o Keep the container sealed when not in use.
e Decontamination:

o After use, decontaminate all non-disposable equipment and surfaces that may have come
into contact with the chemical.
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o Immediately change any contaminated clothing.[8]

o Wash hands and face thoroughly after handling the substance.[8]

Chemical Handling Workflow Diagram
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Workflow for Handling 4-(Phenylazo)anilinium chloride
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Caption: Logical workflow for the safe handling of 4-(Phenylazo)anilinium chloride.
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Emergency and Disposal Plans

Immediate and appropriate action is critical in the event of an exposure or spill.

Emergency Procedures for Exposure

Exposure Route Immediate First Aid Action

Immediately take off all contaminated clothing.
_ [8] Rinse the affected skin area with copious
Skin Contact )
amounts of water for at least 15 minutes.[9]

Seek immediate medical attention.[5]

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to rinse under
Eye Contact the eyelids.[5][9] Remove contact lenses if

present and easy to do. Call an ophthalmologist

or seek immediate medical attention.[5]

Move the individual to fresh air.[8] If breathing

has stopped, provide artificial respiration. If

Inhalation o ]
breathing is difficult, give oxygen.[5] Call a
physician immediately.
Do NOT induce vomiting.[1] Rinse mouth with
Ingestion water. Immediately call a poison control center

or a physician for treatment advice.[1][2]

Spill Management Protocol

e Minor Spill (Contained in a fume hood):

o

Ensure appropriate PPE is worn, including double gloves and eye protection.

[¢]

Cover the spill with an inert absorbent material (e.g., vermiculite, sand).

Carefully collect the absorbed material and place it into a sealed, labeled hazardous waste

[e]

container.

o

Decontaminate the spill area.
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o Major Spill (Outside of a fume hood):
o Evacuate all personnel from the immediate area.[8][10]

o Alert others and contact your institution's Environmental Health & Safety (EH&S) office or
emergency response team.

o Prevent the spill from entering drains.[8]

o Restrict access to the area until the cleanup is complete.

Waste Disposal Plan

4-(Phenylazo)anilinium chloride and any materials contaminated with it must be treated as
hazardous waste.

e Segregation: Do not mix this waste with other chemical waste streams unless permitted by
institutional guidelines.[11]

e Containers:

o Collect all solid waste (e.g., contaminated gloves, absorbent pads, weigh boats) in a
dedicated, puncture-resistant, and clearly labeled hazardous waste container.[11]

o Collect liquid waste in a compatible, leak-proof, and clearly labeled hazardous waste
container.[11]

o Label containers with "Hazardous Waste" and the full chemical name: "Waste 4-
(Phenylazo)anilinium chloride".[11][12]

o Storage of Waste:
o Keep waste containers tightly sealed when not in use.[11]

o Store waste in a designated, secure, and well-ventilated secondary containment area,
away from incompatible materials.[11]

e Final Disposal:
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o Arrange for pickup and disposal through your institution's licensed hazardous waste
management service.

o Under no circumstances should this chemical be disposed of down the drain or in regular
trash.[8][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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